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Compound of Interest

Compound Name:
2-Methylcyclopropanecarboxylic

acid

Cat. No.: B1581112 Get Quote

The cyclopropane ring, a small, strained three-membered carbocycle, has emerged as a

privileged motif in modern medicinal chemistry. Its unique conformational rigidity and electronic

properties allow it to serve as a versatile "bioisostere" for other chemical groups, often leading

to improved metabolic stability, enhanced binding affinity, and better overall pharmacokinetic

profiles.[1] 2-Methylcyclopropanecarboxylic acid, a key building block incorporating this

motif, is of significant interest to researchers in drug development for synthesizing novel

therapeutic agents across various domains, including cardiovascular and central nervous

system (CNS) drugs.[1] However, the successful integration of this building block is critically

dependent on sourcing material with well-defined stereochemistry and purity. This guide

provides an in-depth analysis of the commercial landscape, critical quality attributes, and

essential quality control procedures for 2-Methylcyclopropanecarboxylic acid.

Commercial Availability and Supplier Landscape
2-Methylcyclopropanecarboxylic acid is readily available from a range of chemical suppliers,

from large global distributors to more specialized niche manufacturers. A key consideration for

procurement is that the compound is most commonly offered as a mixture of its cis and trans

diastereomers under the CAS number 29555-02-0.[2][3][4][5][6] For applications where specific

stereochemistry is paramount, individual isomers are also available, though typically at a higher

cost and from more specialized suppliers.

Key isomeric forms and their corresponding CAS numbers are:
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Mixture of cis/trans isomers: 29555-02-0[2][3][4]

cis-2-Methylcyclopropanecarboxylic acid: 6142-57-0[1]

trans-2-Methylcyclopropanecarboxylic acid: 6202-94-4[7]

(1S,2S)-2-Methylcyclopropanecarboxylic acid: 14590-52-4[8]

The choice between a mixture and a specific isomer is a critical decision driven by the

downstream application. Early-stage discovery may utilize the more economical mixture for

initial screening, while later-stage lead optimization and preclinical development necessitate

the use of a single, well-characterized isomer to ensure reproducible biological data and meet

regulatory requirements.

Supplier Specification Overview
To aid researchers in their sourcing decisions, the following table summarizes the offerings

from several prominent suppliers. Purity levels typically range from 95% to 98%.[5][8][9][10] It is

crucial to consult the supplier's Certificate of Analysis (CoA) for lot-specific data before

purchase.
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Supplier
Product
Name/Descript
ion

CAS Number Stated Purity Notes

Sigma-Aldrich

(Merck)

2-

Methylcycloprop

anecarboxylic

acid

29555-02-0 98%

Offered as a

mixture of

isomers.[5][11]

Sigma-Aldrich

(Merck)

(1S,2S)-2-

Methylcycloprop

anecarboxylic

acid

14590-52-4 95%

A specific

stereoisomer

available.[8]

Fisher Scientific

2-

Methylcycloprop

anecarboxylic

acid, cis + trans

29555-02-0 96%

Clearly specified

as a cis/trans

mixture.[9][10]

Santa Cruz

Biotechnology

2-

Methylcycloprop

anecarboxylic

acid

29555-02-0 -

CoA required for

lot-specific purity.

[3]

Manchester

Organics

2-

Methylcycloprop

anecarboxylic

acid

29555-02-0 -

Specified as a

mixture of cis

and trans

isomers.[6]

Chemenu

cis-2-

methylcycloprop

anecarboxylic

acid

6142-57-0 -

Specializes in

specific isomers

for R&D.[1]

BOC Sciences

(Z+E)-2-methyl

cyclopropane

carboxylic acid

29555-02-0 95-100%

Marketed for

experimental/res

earch use.[12]

Note: This table is not exhaustive and is intended for illustrative purposes. Availability and

specifications are subject to change. Always verify with the supplier.
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Quality Control & Analytical Considerations:
Ensuring Isomeric Purity
For drug development professionals, the adage "you get what you test for" is paramount.

Relying solely on a supplier's label is insufficient for rigorous scientific research or GMP (Good

Manufacturing Practices) workflows. Independent verification of identity, purity, and isomeric

ratio is essential. The distinct spatial arrangement of the methyl and carboxyl groups in cis and

trans isomers can lead to dramatically different biological activities and off-target effects.

Workflow for Incoming Material Qualification
The following diagram outlines a logical workflow for the quality control (QC) of newly acquired

2-Methylcyclopropanecarboxylic acid.
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Incoming Material QC Workflow

Receive Material & Quarantine

Review Supplier CoA & SDS

Sample Material for Testing

Identity & Isomeric Ratio via NMR (¹H, ¹³C) Purity Assessment via GC-MS

Material Meets Specification?

Release to Inventory

  Yes

Reject & Contact Supplier

  No

Click to download full resolution via product page

Caption: Workflow for quality control of incoming 2-Methylcyclopropanecarboxylic acid.
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Key Analytical Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is the most powerful and

definitive tool for determining the isomeric ratio. The protons on the cyclopropane ring will

have distinct chemical shifts and coupling constants for the cis and trans isomers due to their

different chemical environments. By integrating the characteristic signals for each isomer, a

quantitative ratio can be determined. ¹³C NMR can further confirm the identity and structural

integrity of the compound. Spectral data for 2-Methylcyclopropanecarboxylic acid is

available in public databases like PubChem for comparison.[13]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is ideal for assessing

purity. The sample is vaporized and separated based on its boiling point and interaction with

the GC column. The mass spectrometer then provides a mass-to-charge ratio, confirming the

molecular weight (100.12 g/mol ) and identifying any volatile impurities.[2][4]

Experimental Protocol: QC via ¹H NMR
The following is a representative protocol for determining the isomeric ratio of a commercial

sample of 2-Methylcyclopropanecarboxylic acid.

Objective: To quantify the cis:trans isomeric ratio of a sample of 2-
Methylcyclopropanecarboxylic acid using ¹H NMR spectroscopy.

Materials:

Sample of 2-Methylcyclopropanecarboxylic acid

Deuterated Chloroform (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS)

NMR tubes (5 mm)

Volumetric flasks and pipettes

NMR Spectrometer (300 MHz or higher recommended)

Procedure:
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Sample Preparation: Accurately weigh approximately 10-20 mg of the 2-
Methylcyclopropanecarboxylic acid sample directly into an NMR tube.

Solvent Addition: Add approximately 0.6 mL of CDCl₃ with TMS to the NMR tube.

Dissolution: Cap the tube and gently invert several times until the sample is completely

dissolved.

Data Acquisition:

Insert the NMR tube into the spectrometer.

Lock the spectrometer on the deuterium signal of the CDCl₃.

Shim the magnetic field to achieve optimal resolution.

Acquire a standard ¹H NMR spectrum. A sufficient number of scans (e.g., 16 or 32) should

be averaged to achieve a good signal-to-noise ratio.

Data Processing & Analysis:

Reference the spectrum by setting the TMS peak to 0.00 ppm.

Phase the spectrum and perform a baseline correction.

Identify the distinct signals corresponding to the cis and trans isomers. The protons

adjacent to the carbonyl group and the methyl group are often well-resolved. Consult

reference spectra from literature or databases to aid in assignment.

Integrate a non-overlapping signal unique to the cis isomer and a non-overlapping signal

unique to the trans isomer.

Calculate the ratio of the integration values to determine the isomeric ratio.

Conclusion and Recommendations
2-Methylcyclopropanecarboxylic acid is a valuable building block for drug discovery,

available from numerous commercial sources. However, its utility is intrinsically linked to its

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1581112?utm_src=pdf-body
https://www.benchchem.com/product/b1581112?utm_src=pdf-body
https://www.benchchem.com/product/b1581112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


isomeric form. For researchers and drug developers, a proactive and rigorous approach to

procurement and quality control is essential.

Key Recommendations:

Define Needs Early: Determine whether a mixture of isomers is sufficient for your stage of

research or if a specific, pure isomer is required.

Vet Suppliers: Request a Certificate of Analysis for the specific lot you intend to purchase.

Inquire about their analytical methods for determining purity and isomeric ratio.

Trust but Verify: Implement an in-house QC protocol, centered around NMR and GC-MS, to

independently confirm the identity, purity, and isomeric composition of all incoming materials

before use in critical experiments.

By adhering to these principles, scientists can ensure the quality and consistency of their

starting materials, leading to more reliable and reproducible research outcomes in the pursuit

of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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